3-(Trifluoromethoxy)benzyl bromide
Overview
Description
3-(Trifluoromethoxy)benzyl bromide is a useful synthetic intermediate . It is used to prepare (nitro)[(trifluoromethoxy)benzyloxy]dihydroimidazo[2,1-b][1,3]oxazines with antitubercular activities .
Synthesis Analysis
The synthesis of 3-(Trifluoromethoxy)benzyl bromide involves the use of HF/Py (70%) or tetrabutylammonium dihydrogen trifluoride (TBAH 2 F 3) for 1 mol of 2 .Molecular Structure Analysis
The molecular formula of 3-(Trifluoromethoxy)benzyl bromide is C8H6BrF3O . Its molecular weight is 255.03 .Chemical Reactions Analysis
3-(Trifluoromethoxy)benzyl bromide undergoes the Friedel-Crafts polymerization in the presence of an aluminum chloride catalyst to afford the polymer .Physical And Chemical Properties Analysis
3-(Trifluoromethoxy)benzyl bromide is a liquid at 20 degrees Celsius . It has a boiling point of 179 degrees Celsius and a density of 1.572 g/mL at 25 degrees Celsius . Its refractive index is 1.478 .Scientific Research Applications
Polymerization
3-(Trifluoromethoxy)benzyl bromide undergoes the Friedel-Crafts polymerization in the presence of an aluminum chloride catalyst to afford the polymer . This process is a type of electrophilic aromatic substitution, which is a common reaction in organic chemistry .
Trifluoromethoxylation Reagent
This compound plays a significant role in the development of trifluoromethoxylation reagents . These reagents are critical for the synthesis of CF3-O-containing compounds, which are used in various fields, including pharmaceuticals and agrochemicals .
Synthesis of Flocoumafen
3-(Trifluoromethoxy)benzyl bromide has been used in the preparation of flocoumafen . Flocoumafen is an anticoagulant rodenticide, designed to control rodents such as rats and mice .
Laboratory Chemicals
This compound is widely used as a laboratory chemical . It is used in various chemical reactions and synthesis processes in the lab .
Food Industry
In the food industry, this compound is used as a food additive . It is used to enhance the flavor and aroma of various food products .
Pharmaceutical Industry
In the pharmaceutical industry, this compound is used in the production of various drugs . It is used as a starting material or intermediate in the synthesis of various pharmaceutical compounds .
Safety and Hazards
3-(Trifluoromethoxy)benzyl bromide is combustible and causes severe skin burns and eye damage . It may also cause respiratory irritation . It should be handled with protective gloves, protective clothing, eye protection, and face protection . It should be used only outdoors or in a well-ventilated area .
Mechanism of Action
- The primary target of 3-(Trifluoromethoxy)benzyl bromide is not well-documented in the available literature. However, it is known to undergo the Friedel-Crafts polymerization in the presence of an aluminum chloride catalyst, leading to the formation of a polymer .
- The bromide group is replaced by the aromatic ring, resulting in the formation of a larger polymer. This reaction involves electrophilic aromatic substitution .
Target of Action
Mode of Action
properties
IUPAC Name |
1-(bromomethyl)-3-(trifluoromethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF3O/c9-5-6-2-1-3-7(4-6)13-8(10,11)12/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSIVWRRHVXSDNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20353181 |
Source
|
| Record name | 3-(Trifluoromethoxy)benzyl bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20353181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
159689-88-0 |
Source
|
| Record name | 3-(Trifluoromethoxy)benzyl bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20353181 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(Trifluoromethoxy)benzyl Bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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